Cas no 85828-56-4 (Benzoic acid, 4-(3-bromo-2-oxopropyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(3-bromo-2-oxopropyl)-, methyl ester
• CAS No: 85828-56-4
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 663090
• PubChem ID: 71414086
• Update Time: 2025-04-19

Benzoic acid, 4-(3-bromo-2-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-bromo-2-oxopropyl)-, methyl ester
• methyl 4-(3-bromo-2-oxopropyl)benzoate
• DTXSID30833580
• 85828-56-4

• Inchi： 1S/C11H11BrO3/c1-15-11(14)9-4-2-8(3-5-9)6-10(13)7-12/h2-5H,6-7H2,1H3
• InChI Key： MBRLJBQEQBOCOC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų